Cas no 131653-21-9 (Tanegoside A)

• Product Name: Tanegoside A
• CAS No: 131653-21-9
• MF: C₂₆H₃₄O₁₂
• MW: 538.540969371796
• CID: 1996779
• PubChem ID: 14681426
• Update Time: 2025-04-21

Tanegoside A Chemical and Physical Properties

Names and Identifiers

• Tanegoside A
• AKOS040737285
• Tanegoside (Not validated)
• 2-[(4-hydroxy-3-methoxyphenyl)-[5-(4-hydroxy-3-methoxyphenyl)-4-(hydroxymethyl)oxolan-3-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Compound NP-024119
• 131653-21-9

• Inchi： 1S/C26H34O12/c1-34-18-7-12(3-5-16(18)29)24-14(9-27)15(11-36-24)25(13-4-6-17(30)19(8-13)35-2)38-26-23(33)22(32)21(31)20(10-28)37-26/h3-8,14-15,20-33H,9-11H2,1-2H3
• InChI Key： WMABCPOXSNGIJO-UHFFFAOYSA-N
• SMILES： COC1C(O)=CC=C(C(C2C(CO)C(C3C=C(OC)C(O)=CC=3)OC2)OC2C(O)C(O)C(O)C(CO)O2)C=1

Computed Properties

• Exact Mass: 538.20502652Da
• Monoisotopic Mass: 538.20502652Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 38
• Rotatable Bond Count: 9
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.078
• Topological Polar Surface Area: 188Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides